Cas no 3428-24-8 (4,5-Dichlorocatechol)
4,5-Dichlorocatechol structure
Product Name:4,5-Dichlorocatechol
CAS No:3428-24-8
MF:C6H4Cl2O2
MW:179.00076007843
MDL:MFCD00463757
CID:316632
PubChem ID:24878752
Update Time:2025-04-19
4,5-Dichlorocatechol Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzenediol,4,5-dichloro-
- 4 5-Dichlorocatechol
- 1,2-Benzenediol,4,5-dichloro
- 4,5-dichloro-1,2-benzenediol
- 4,5-Dichlorocatechol1000µg
- 4,5-dichloroguaiacol
- 4,5-Dichloropyrocatechol
- EINECS 222-331-1
- Pyrocatechol,4,5-dichloro
- Pyrocatechol, 4,5-dichloro- (7CI,8CI); 4,5-Dichloro-1,2-benzenediol; 4,5-Dichloro-1,2-dihydroxybenzene; 4,5-Dichlorocatechol; 4,5-Dichloropyrocatechol
- HY-W016584
- 4,5-Dichloro-benzene-1,2-diol
- 3428-24-8
- 3i51
- AKOS015913689
- DTXSID7022207
- Pyrocatechol, 4,5-dichloro-
- 4,5-DICHLOROCATECHOL
- UNII-ZGN07HXZ5R
- 4,5-Dichloro-1,2-benzenediol #
- HMS1577K02
- FT-0666562
- DICHLOROCATECHOL, 4,5-
- ZGN07HXZ5R
- 4,5-Dichlorocatechol, 97%
- 4 5-DICHLOROCATECHOL 97
- J-019542
- SCHEMBL70334
- Q27295493
- CHEMBL1230231
- NS00029634
- 1,2-Benzenediol, 4,5-dichloro-
- BRN 2086136
- Cambridge id 5108194
- 45C
- 4,5-dichlorobenzene-1,2-diol
- CBDivE_009478
- CS-W017300
- DA-60308
- G78197
- 4,5-Dichlorocatechol
-
- MDL: MFCD00463757
- Inchi: 1S/C6H4Cl2O2/c7-3-1-5(9)6(10)2-4(3)8/h1-2,9-10H
- InChI Key: ACCHWUWBKYGKNM-UHFFFAOYSA-N
- SMILES: ClC1C(=CC(=C(C=1)O)O)Cl
Computed Properties
- Exact Mass: 177.95900
- Monoisotopic Mass: 177.958835
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 106
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 4
- XLogP3: nothing
- Topological Polar Surface Area: 40.5
Experimental Properties
- Color/Form: solid
- Density: 1.4512 (rough estimate)
- Melting Point: 110-115 °C (lit.)
- Boiling Point: 255.02°C (rough estimate)
- Flash Point: 136.6°C
- Refractive Index: 1.4595 (estimate)
- PSA: 40.46000
- LogP: 2.40460
- Solubility: Not determined
4,5-Dichlorocatechol Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H315-H319-H335-H400
- Warning Statement: P261-P273-P305+P351+P338
- Hazardous Material transportation number:UN 3077 9 / PGIII
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: 26-36
- RTECS:UX1510000
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38
4,5-Dichlorocatechol Customs Data
- HS CODE:2908199090
- Customs Data:
China Customs Code:
2908199090Overview:
HS:2908199090 Derivatives of other phenols and phenolic alcohols containing only halogen substituents and their salts VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS: 2908199090. derivatives of polyphenols or phenol-alcohols containing only halogen substituents and their salts. VAT:17.0%. tax rebate rate:9.0%. supervision conditions:None. MFN tariff:5.5%. general tariff:30.0%
4,5-Dichlorocatechol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 547093-1G |
4,5-Dichlorocatechol |
3428-24-8 | 1g |
¥1654.75 | 2023-12-04 | ||
| TRC | D434000-100mg |
4,5-Dichlorocatechol |
3428-24-8 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | D434000-250mg |
4,5-Dichlorocatechol |
3428-24-8 | 250mg |
$ 86.00 | 2023-09-07 | ||
| TRC | D434000-500mg |
4,5-Dichlorocatechol |
3428-24-8 | 500mg |
$127.00 | 2023-05-18 | ||
| TRC | D434000-1g |
4,5-Dichlorocatechol |
3428-24-8 | 1g |
$196.00 | 2023-05-18 | ||
| TRC | D434000-2g |
4,5-Dichlorocatechol |
3428-24-8 | 2g |
$374.00 | 2023-05-18 | ||
| TRC | D434000-10g |
4,5-Dichlorocatechol |
3428-24-8 | 10g |
$ 1581.00 | 2023-09-07 | ||
| eNovation Chemicals LLC | D769322-1g |
4,5-Dichlorobenzene-1,2-diol |
3428-24-8 | 97% | 1g |
$215 | 2024-06-07 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-233061-1 g |
4,5-Dichlorocatechol, |
3428-24-8 | 97% | 1g |
¥1,203.00 | 2023-07-11 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-233061-1g |
4,5-Dichlorocatechol, |
3428-24-8 | 97% | 1g |
¥1203.00 | 2023-09-05 |
4,5-Dichlorocatechol Related Literature
-
Roxanna Martinez,Cassidy E. Jackson,?kten üng?r,Johan van Tol,Joseph M. Zadrozny Dalton Trans. 2023 52 10805
-
Burcak Icli,Erin Sheepwash,Thomas Riis-Johannessen,Kurt Schenk,Yaroslav Filinchuk,Rosario Scopelliti,Kay Severin Chem. Sci. 2011 2 1719
-
Manik Lal Saha,Soumen De,Susnata Pramanik,Michael Schmittel Chem. Soc. Rev. 2013 42 6860
-
C. Sharma,S. Kumar J. Environ. Monit. 1999 1 569
-
5. The reactions of o-benzoquinones with cyclopentadieneM. F. Ansell,A. F. Gosden,V. J. Leslie,R. A. Murray J. Chem. Soc. C 1971 1401
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